Cas no 16900-08-6 (Dodecane, 1-(butylthio)-)
Dodecane, 1-(butylthio)- structure
Product Name:Dodecane, 1-(butylthio)-
CAS No:16900-08-6
MF:C16H34S
MW:258.506164073944
CID:2781585
PubChem ID:5101404
Update Time:2025-04-21
Dodecane, 1-(butylthio)- Chemical and Physical Properties
Names and Identifiers
-
- DTXSID80408323
- AKOS024338928
- Dodecylbutylsulfid
- Dodecane, 1-(butylthio)-
- 16900-08-6
- DTXCID90359175
- BUTYL DODECYL SULFIDE
- SCHEMBL200096
-
- Inchi： 1S/C16H34S/c1-3-5-7-8-9-10-11-12-13-14-16-17-15-6-4-2/h3-16H2,1-2H3
- InChI Key： BGSBXDJLUNXANY-UHFFFAOYSA-N
- SMILES： S(CCCC)CCCCCCCCCCCC
Computed Properties
- Exact Mass: 258.23812226Da
- Monoisotopic Mass: 258.23812226Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 14
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.7
- Topological Polar Surface Area: 25.3Ų
Dodecane, 1-(butylthio)- Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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